Cas no 16990-73-1 (2-Hydroxyindole)

• Product Name: 2-Hydroxyindole
• CAS No: 16990-73-1
• MF: C₈H₇NO
• MW: 133.147281885147
• CID: 206883
• PubChem ID: 65531
• Update Time: 2025-04-19

2-Hydroxyindole Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-2-ol
• 2-HYDROXYINDOLE
• 2,3-Dihydroindol-2-one
• 2-Hydroxy-indol
• 2-Oxindoline
• AG-E-19230
• BRN 0114692
• EINECS 200-429-5
• Indol-2(3H)-one
• oxindole enol
• DTXSID10937712
• CHEBI:195171
• FT-0652592
• EINECS 241-069-9
• A811151
• SCHEMBL186718
• NS00086744
• SCHEMBL10788658
• hydroxy-indole
• CS-0213354
• F76024
• J-509676
• JHFAEUICJHBVHB-UHFFFAOYSA-N
• AKOS006272440
• 16990-73-1
• DB-064758
• DTXCID001156628
• 2-Hydroxyindole

• MDL： MFCD00005711
• Inchi： 1S/C8H7NO/c10-8-5-6-3-1-2-4-7(6)9-8/h1-5,9-10H
• InChI Key： JHFAEUICJHBVHB-UHFFFAOYSA-N
• SMILES： OC1=CC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 133.05281
• Monoisotopic Mass: 133.052764
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 36

Experimental Properties

• Density: 1.327
• Melting Point: 121-129°C
• Boiling Point: 343.2°Cat760mmHg
• Flash Point: 161.4°C
• Refractive Index: 1.739
• PSA: 36.02

2-Hydroxyindole Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature